Cas no 1326909-99-2 (3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1-propyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1-propyl-1,4-dihydroquinolin-4-one
• CAS No: 1326909-99-2
• MF: C₂₁H₁₈BrN₃O₂
• MW: 424.29052400589
• CID: 5398646
• Update Time: 2025-05-26

3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(2-Bromophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1-propyl-4(1H)-quinolinone
• 3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1-propyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C21H18BrN3O2/c1-3-10-25-12-16(19(26)15-11-13(2)8-9-18(15)25)21-23-20(24-27-21)14-6-4-5-7-17(14)22/h4-9,11-12H,3,10H2,1-2H3
• InChI Key： FYQMUXWBTJFAPD-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(C=C(C)C=C2)C(=O)C(C2ON=C(C3=CC=CC=C3Br)N=2)=C1

Computed Properties

• Exact Mass: 423.058
• Monoisotopic Mass: 423.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2A^2

Experimental Properties

• Density: 1.412±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 561.5±60.0 °C(Predicted)
• pka: 1.45±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1-propyl-1,4-dihydroquinolin-4-one

In-Depth Analysis of 3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 1326909-99-2)

The compound 3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 1326909-99-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the 1,2,4-oxadiazole and dihydroquinolin-4-one moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted drug discovery and bioimaging technologies.

One of the most searched questions in scientific forums is: "What are the applications of 1,2,4-oxadiazole derivatives in drug development?" This compound addresses this query directly, as the 1,2,4-oxadiazole ring is known for its metabolic stability and ability to mimic peptide bonds, making it valuable in medicinal chemistry. The presence of a 2-bromophenyl group further enhances its utility in Suzuki-Miyaura cross-coupling reactions, a hot topic in synthetic organic chemistry due to its efficiency in constructing complex molecules.

From a structural perspective, the 6-methyl-1-propyl-1,4-dihydroquinolin-4-one core contributes to the compound's lipophilicity, a critical factor in drug bioavailability. Recent studies highlight the growing demand for small molecules with improved blood-brain barrier penetration, and this compound's properties suggest potential in neurology-focused research. Its CAS No. 1326909-99-2 is frequently searched in chemical databases, reflecting its relevance in patent filings and academic publications.

Another trending topic is "green chemistry approaches for heterocyclic synthesis." While this compound's synthesis traditionally involves multi-step organic reactions, recent advancements in catalytic methods and microwave-assisted synthesis could optimize its production—addressing environmental concerns without compromising yield. The bromine substituent offers a handle for further functionalization, meeting the demand for versatile building blocks in combinatorial chemistry.

In material science, the conjugated system formed by the oxadiazole-quinolinone structure suggests possible electroluminescent properties, coinciding with the surge in OLED technology research. Researchers investigating "organic semiconductors for flexible electronics" may find this compound's π-electron system particularly intriguing. Its thermal stability, inferred from the rigid heterocyclic framework, could also benefit high-performance polymer applications.

Analytical characterization of CAS 1326909-99-2 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy—techniques frequently discussed in method development circles. The compound's chromatographic behavior under reversed-phase conditions is another point of interest for separation scientists optimizing purification protocols for similar heterocycles.

With the pharmaceutical industry's shift toward fragment-based drug design, the molecular weight (436.3 g/mol) and hydrogen bond acceptors/donors in this compound position it as a viable fragment or intermediate. Database searches for "privileged structures in medicinal chemistry" often highlight such hybrid heterocycles, emphasizing their scaffold diversity for target modulation.

In conclusion, 3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1-propyl-1,4-dihydroquinolin-4-one represents a multifaceted research tool bridging medicinal chemistry and materials science. Its CAS No. 1326909-99-2 serves as a key identifier for researchers exploring structure-activity relationships or novel synthetic methodologies in heterocyclic chemistry. As interdisciplinary approaches gain momentum, this compound's dual applicability in biopharmaceuticals and advanced materials ensures its continued relevance in scientific innovation.